Cas no 64179-14-2 (1H-Pyrazole-3-acetonitrile, 4,5-diphenyl-)

• Product Name: 1H-Pyrazole-3-acetonitrile, 4,5-diphenyl-
• CAS No: 64179-14-2
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 1671670
• Update Time: 2024-09-03

1H-Pyrazole-3-acetonitrile, 4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetonitrile, 4,5-diphenyl-

• Inchi： 1S/C17H13N3/c18-12-11-15-16(13-7-3-1-4-8-13)17(20-19-15)14-9-5-2-6-10-14/h1-10H,11H2,(H,19,20)
• InChI Key： YDELQGOXJWGYEJ-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(C2=CC=CC=C2)C(CC#N)=N1

Computed Properties

• Exact Mass: 259.11109

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 481.4±45.0 °C(Predicted)
• PSA: 52.47
• pka: 12.18±0.50(Predicted)